Cas no 1048002-98-7 (2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid)

• Product Name: 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid
• CAS No: 1048002-98-7
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 5471412
• PubChem ID: 18580985
• Update Time: 2025-06-13

2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143513
• 2-[(2-ETHYLHEXYL)AMINO]-3-[(4-HYDROXYPHENYL)CARBAMOYL]PROPANOIC ACID
• 1048002-98-7
• 2-(2-ethylhexylamino)-4-(4-hydroxyanilino)-4-oxobutanoic acid
• F2721-0111
• 2-((2-ethylhexyl)amino)-4-((4-hydroxyphenyl)amino)-4-oxobutanoic acid
• 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C18H28N2O4/c1-3-5-6-13(4-2)12-19-16(18(23)24)11-17(22)20-14-7-9-15(21)10-8-14/h7-10,13,16,19,21H,3-6,11-12H2,1-2H3,(H,20,22)(H,23,24)
• InChI Key： XTKBLPOWYUPSQX-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)O)=O)NCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid

Research Briefing on 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid (CAS: 1048002-98-7)

In recent years, the compound 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid (CAS: 1048002-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic pathway, reducing the number of steps and improving overall efficiency. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These improvements in synthesis are critical for scaling up production for preclinical and clinical studies.

From a biological perspective, this compound has demonstrated notable activity in modulating specific molecular pathways. Research indicates that it interacts with key enzymes involved in inflammatory and metabolic processes. For instance, in vitro studies have shown that 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid exhibits inhibitory effects on certain kinases, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative disorders.

Recent preclinical studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Animal models have revealed favorable bioavailability and a relatively long half-life, which are advantageous for therapeutic use. Moreover, toxicity studies have indicated a good safety profile at therapeutic doses, with minimal off-target effects. These findings support the progression of this compound into early-phase clinical trials.

In conclusion, 2-[(2-ethylhexyl)amino]-3-[(4-hydroxyphenyl)carbamoyl]propanoic acid represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a potential therapeutic agent for a range of diseases. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.